Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†
Chemical Communications Pub Date: 2013-11-07 DOI: 10.1039/C3CC47908K
Abstract
Upon treatment with tetrabutylammonium fluoride (TBAF), [32]heptaphyrins 1 and 2 underwent conformational changes to form Möbius aromatic species, as indicated by the appearance of sharp and intense B-like bands and distinct Q-like bands, long-lived S1-states, and relatively large TPA cross-section values. Hence, deprotonation has been shown to be an additional effective means to induce the formation of Möbius aromatic expanded porphyrins.
![Graphical abstract: Deprotonation induced formation of Möbius aromatic [32]heptaphyrins](http://scimg.chem960.com/usr/1/C3CC47908K.jpg)
![Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†](https://scimg.chem960.com/usr/1/C3CC47908K.jpg)
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Journal Name：Chemical Communications
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